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Compound of Interest

Compound Name: 3-Pentyl acetate

Cat. No.: B1618307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Pentyl acetate (CAS No: 620-11-1), an organic compound of interest in various scientific and

industrial applications. The information is presented to be a valuable resource for laboratory

and development work.

Chemical Identity
Systematic Name: pentan-3-yl acetate

Common Synonyms: 3-amyl acetate, acetic acid 1-ethylpropyl ester, diethylcarbinol acetate,

1-ethylpropyl acetate[1]

Molecular Formula: C₇H₁₄O₂[1][2]

Molecular Weight: 130.19 g/mol [1]

Summary of Physical Properties
The quantitative physical properties of 3-Pentyl acetate are summarized in the table below for

ease of reference and comparison.
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Property Value Units Conditions Source(s)

Boiling Point 135.1 °C at 760 mmHg [3]

131 °C [4]

Melting Point -74.65 (estimate) °C [3]

Density 0.879 g/cm³ [3]

0.871 g/mL [4]

Refractive Index 1.3960 [3]

Vapor Pressure 7.85 mmHg at 25°C [1][3]

Flash Point 33.4 °C [1][2][3]

Vapor Density 0.879 [1][2]

Solubility

Limited in water;

soluble in

organic solvents.

[5]

LogP

(Octanol/Water

Partition

Coefficient)

1.73810 [3]

XLogP3 2.2 [3]

Experimental Protocols
Detailed methodologies for the determination of key physical properties of organic liquids like

3-Pentyl acetate are outlined below. These are generalized protocols widely accepted in the

scientific community.

3.1. Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.[6]
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Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at

one end), rubber band, heating source (Bunsen burner or oil bath), and mineral oil.

Procedure:

A small amount of 3-Pentyl acetate (approximately 0.5 mL) is placed into the small test

tube.[6]

A capillary tube is placed inside the test tube with the open end submerged in the liquid.[6]

The test tube is attached to a thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.[6]

The assembly is placed in a Thiele tube containing mineral oil, ensuring the side arm is

properly positioned for convection.

The Thiele tube is gently heated, causing the temperature of the oil to rise.[6]

As the boiling point is approached, a stream of bubbles will emerge from the capillary

tube.[6]

The heating is discontinued, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[6]

3.2. Determination of Density

The density of a liquid can be determined using a pycnometer or a density meter.

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), analytical balance, and a temperature-controlled water bath.

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately measured.
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The pycnometer is filled with distilled water and placed in a water bath at a constant

temperature (e.g., 20°C) until it reaches thermal equilibrium.

The volume of the pycnometer is determined by measuring the mass of the water and

using the known density of water at that temperature.

The pycnometer is emptied, dried, and then filled with 3-Pentyl acetate.

The mass of the 3-Pentyl acetate-filled pycnometer is measured at the same constant

temperature.

The density of the 3-Pentyl acetate is calculated by dividing the mass of the acetate by

the volume of the pycnometer.

3.3. Determination of Refractive Index

The refractive index is a fundamental physical property of a substance and is measured using

a refractometer.[7]

Apparatus: Abbe refractometer, dropper, and a constant temperature water bath.

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index, such

as distilled water.[8]

A few drops of 3-Pentyl acetate are placed on the prism of the refractometer using a

clean dropper.[8]

The prisms are closed and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus.[8]

The compensator is adjusted to remove any color fringes.[8]

The dividing line is aligned with the crosshairs in the eyepiece.[8]

The refractive index is read directly from the instrument's scale.[8] The temperature at

which the measurement is taken should also be recorded as the refractive index is
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temperature-dependent.[7]

Visualizations
4.1. Experimental Workflow for Boiling Point Determination

The following diagram illustrates the logical workflow for determining the boiling point of a liquid

using the Thiele tube method.
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Workflow for Boiling Point Determination by Thiele Tube Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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